Cas no 62538-28-7 (1H-Pyrazole-4-carboxylic acid, 3-acetyl-5-propyl-, ethyl ester)

• Product Name: 1H-Pyrazole-4-carboxylic acid, 3-acetyl-5-propyl-, ethyl ester
• CAS No: 62538-28-7
• MF: C₁₁H₁₆N₂O₃
• MW: 224.256342887878
• CID: 441207
• PubChem ID: 12333115
• Update Time: 2025-04-19

1H-Pyrazole-4-carboxylic acid, 3-acetyl-5-propyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 3-acetyl-5-propyl-, ethyl ester
• ethyl 3-acetyl-5-propyl-1H-pyrazole-4-carboxylate
• 62538-28-7
• DTXSID90490870

• Inchi： 1S/C11H16N2O3/c1-4-6-8-9(11(15)16-5-2)10(7(3)14)13-12-8/h4-6H2,1-3H3,(H,12,13)
• InChI Key： BAHKPEUAHGBNEW-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(C(C)=O)=NNC=1CCC)=O

Computed Properties

• Exact Mass: 224.11618
• Monoisotopic Mass: 224.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 72Ų

Experimental Properties

• PSA: 72.05